Cas no 169331-76-4 (Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI))

• Product Name: Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI)
• CAS No: 169331-76-4
• MF: C₂₈H₁₄
• MW: 350.4107670784
• CID: 111174
• PubChem ID: 15257534
• Update Time: 2025-04-18

Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI) Chemical and Physical Properties

Names and Identifiers

• Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI)
• 1',2',3'-HI]CHRYSENE
• 1,2,3-hi]chryseneneat
• DIINDENO[4,3,2,1-CDEF:1A'A inverted exclamation markA'A,2A'A inverted exclamation markA'A,3A'A inverted exclamation markA'A-HI]CHRYSENE
• DIINDENO[4,3,2,1-CDEF:1',2',3'-HI]CHRYSENE
• DTXSID40570570
• 169331-76-4
• octacyclo[15.10.1.02,6.03,16.04,13.05,10.021,28.022,27]octacosa-1,3(16),4(13),5(10),6,8,11,14,17,19,21(28),22,24,26-tetradecaene
• DIINDENO[4,3,2,1-CDEF

• Inchi： 1S/C28H14/c1-2-7-19-17(6-1)18-8-4-9-20-21-14-13-16-12-11-15-5-3-10-22-23(15)24(16)26(21)28(22)27(19)25(18)20/h1-14H
• InChI Key： YHYWVAPNQFPKSC-UHFFFAOYSA-N
• SMILES： C12C3C=CC=C4C=CC5=CC=C(C6C=CC=C7C8C=CC=CC=8C=1C=67)C2=C5C=34

Computed Properties

• Exact Mass: 350.11000
• Monoisotopic Mass: 350.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 8.07240